Cas no 1000340-46-4 (4-Cyano-1H-pyrrolo[2,3-b]pyridine-3-carboxylic acid)

4-Cyano-1H-pyrrolo[2,3-b]pyridine-3-carboxylic acid is a heterocyclic compound featuring a fused pyrrolopyridine core with cyano and carboxylic acid functional groups. This structure makes it a versatile intermediate in medicinal chemistry, particularly for the synthesis of biologically active molecules. The presence of both electron-withdrawing groups enhances its reactivity, facilitating further derivatization. Its rigid scaffold is valuable in designing kinase inhibitors and other therapeutic agents targeting protein-protein interactions. The compound’s high purity and stability under standard conditions ensure reliable performance in synthetic applications. Researchers value it for its potential in developing novel pharmaceuticals and agrochemicals.

4-Cyano-1H-pyrrolo[2,3-b]pyridine-3-carboxylic acid structure

1000340-46-4 structure

Product Name:4-Cyano-1H-pyrrolo[2,3-b]pyridine-3-carboxylic acid

CAS No:1000340-46-4

MF:C₉H₅N₃O₂

MW:187.154901266098

MDL:MFCD09880139

CID:841018

PubChem ID:24729577

Update Time:2025-10-29

4-Cyano-1H-pyrrolo[2,3-b]pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 4-Cyano-1H-pyrrolo[2,3-b]pyridine-3-carboxylic acid
- 4-Cyano-7-azaindole 3-carboxylic acid
- 4-Cyano-7-azaindole-3-carboxylic acid
- 1H-Pyrrolo[2,3-b]pyridine-3-carboxylic acid, 4-cyano-
- 4-Cyano-1H-pyrrolo[2,3-b]pyridine-3-carboxylicacid
- CS-0366749
- AKOS006313609
- 1000340-46-4
- I10597
- 4-Cyano-7H-pyrrolo[2,3-b]pyridine-3-carboxylic acid
- DTXSID90646895
- SB14403
- MDL： MFCD09880139
- Inchi： 1S/C9H5N3O2/c10-3-5-1-2-11-8-7(5)6(4-12-8)9(13)14/h1-2,4H,(H,11,12)(H,13,14)
- InChI Key： RMWDOEYDAZDORR-UHFFFAOYSA-N
- SMILES： OC(C1=CNC2C1=C(C#N)C=CN=2)=O

Computed Properties

Exact Mass: 187.038176411g/mol
Monoisotopic Mass: 187.038176411g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 296
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.6
Topological Polar Surface Area: 89.8Å²

Experimental Properties

Density: 1.6±0.1 g/cm3
Boiling Point: 427.9±40.0 °C at 760 mmHg
Flash Point: 212.6±27.3 °C
Vapor Pressure: 0.0±1.1 mmHg at 25°C

4-Cyano-1H-pyrrolo[2,3-b]pyridine-3-carboxylic acid Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

4-Cyano-1H-pyrrolo[2,3-b]pyridine-3-carboxylic acid Pricemore >>

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eNovation Chemicals LLC	Y0997807-5g	4-Cyano-1H-pyrrolo[2,3-b]pyridine3-carboxylic acid	1000340-46-4	95%	5g	$1700	2024-08-02
TRC	C953513-1mg	4-Cyano-7-azaindole 3-Carboxylic Acid	1000340-46-4		1mg	$ 50.00	2022-06-06
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NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBLJ1484-100MG	4-cyano-1H-pyrrolo[2,3-b]pyridine-3-carboxylic acid	1000340-46-4	95%	100MG	￥ 1,122.00	2023-04-05
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBLJ1484-250MG	4-cyano-1H-pyrrolo[2,3-b]pyridine-3-carboxylic acid	1000340-46-4	95%	250MG	￥ 1,795.00	2023-04-05
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBLJ1484-500MG	4-cyano-1H-pyrrolo[2,3-b]pyridine-3-carboxylic acid	1000340-46-4	95%	500MG	￥ 2,989.00	2023-04-05